Cas no 88952-34-5 (1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)-)
88952-34-5 structure
Product Name:1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)-
CAS No:88952-34-5
MF:C17H16O4
MW:284.306545257568
CID:618607
PubChem ID:10902129
Update Time:2025-04-19
1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)-
- 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)propane-1,3-dione
- 88952-34-5
- DTXSID50447800
- AKOS005159236
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- Inchi: 1S/C17H16O4/c1-11-7-8-14(18)13(9-11)16(20)10-15(19)12-5-3-4-6-17(12)21-2/h3-9,18H,10H2,1-2H3
- InChI Key: OHDIVWTUAWFOAF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C(CC(C1C(=CC=C(C)C=1)O)=O)=O
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 63.6Ų
1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methoxyphenyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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